molecular formula C9H10F3NO B13203825 6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile

6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile

Cat. No.: B13203825
M. Wt: 205.18 g/mol
InChI Key: NBAFBFQSIRSBTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile is a high-value chemical building block designed for advanced organic synthesis and pharmaceutical research. This compound features a unique spiro[2.5]octane core, which incorporates a strained three-membered oxirane ring fused to a six-membered carbocycle. The structure is further functionalized with a electron-withdrawing trifluoromethyl group and a reactive nitrile moiety, making it a versatile intermediate for constructing complex molecules. The primary research applications of this compound leverage its spirocyclic and epoxide architecture. Spirocyclic scaffolds are of significant interest in medicinal chemistry for their ability to impart conformational rigidity and improve the physicochemical properties of drug candidates . The strained epoxide ring is a well-known electrophilic center that can undergo regioselective ring-opening reactions with various nucleophiles, enabling efficient diversification . Concurrently, the carbonitrile group can serve as a precursor to carboxylic acids, amides, and heterocycles, or act as a key pharmacophore. Compounds based on the 1-oxaspiro[2.5]octane structure have been investigated as key intermediates in the synthesis of pharmacologically active agents. For instance, structurally similar azaspiro and oxaspiro derivatives are highlighted in patent literature for their potential as M4 muscarinic acetylcholine receptor antagonists, which are being explored for the treatment of neurodegenerative disorders of the central nervous system . Other analogs have been developed for use as anorexiants or anti-obesity agents . The specific placement of the trifluoromethyl group is intended to enhance metabolic stability and membrane permeability, properties highly sought after in drug discovery. This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic use.

Properties

Molecular Formula

C9H10F3NO

Molecular Weight

205.18 g/mol

IUPAC Name

6-(trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile

InChI

InChI=1S/C9H10F3NO/c10-9(11,12)6-1-3-8(4-2-6)7(5-13)14-8/h6-7H,1-4H2

InChI Key

NBAFBFQSIRSBTN-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCC1C(F)(F)F)C(O2)C#N

Origin of Product

United States

Preparation Methods

Darzens Condensation Approach

One classical and effective approach to synthesize spirocyclic oxetane carbonitriles is via the Darzens condensation reaction between cyclohexanone derivatives and chloroacetonitrile under basic conditions. This method has been reported for related 1-oxaspiro[2.5]octane-2-carbonitriles and can be adapted for trifluoromethyl-substituted analogs by using appropriately substituted ketones.

  • Reaction Conditions: Sodium hydroxide in tetrahydrofuran (THF) at 20–30 °C for approximately 25 minutes.
  • Mechanism: The base deprotonates chloroacetonitrile to form a nucleophilic carbanion, which attacks the ketone carbonyl. The intermediate then undergoes intramolecular cyclization to form the oxaspiro ring with the nitrile substituent at the spiro center.
  • Yield: Typically around 85% for non-fluorinated analogs, expected to be comparable for trifluoromethyl derivatives with optimized conditions.

This method is advantageous for its straightforwardness and scalability.

Epoxidation and Ring Expansion Routes

Alternative synthetic routes involve the formation of epoxy-nitrile intermediates followed by ring expansion or rearrangement to the oxaspiro structure. For example, epoxidation of cyclohexylidene derivatives bearing nitrile groups followed by treatment with nucleophiles or Lewis acids can yield the desired spirocyclic oxetane nitriles.

  • Catalysts and Reagents: m-Chloroperbenzoic acid (m-CPBA) for epoxidation; Lewis acids or phase transfer catalysts for ring closure.
  • Hydrogenation: Subsequent hydrogenation steps using catalysts such as Raney nickel, platinum dioxide, or palladium on carbon can modify intermediates to desired amine or alcohol derivatives if needed.
  • Application: This approach is useful when starting from substituted aromatic nitriles, allowing for functional group diversity.

Incorporation of Trifluoromethyl Group

The trifluoromethyl substituent can be introduced either by:

  • Using trifluoromethylated starting materials such as trifluoromethyl-substituted cyclohexanones or nitriles.
  • Employing trifluoromethylation reagents (e.g., Togni reagents, Ruppert–Prakash reagent) in late-stage functionalization of the spirocyclic intermediate.

Due to the electron-withdrawing nature of the trifluoromethyl group, reaction conditions may require adjustment to maintain yields and regioselectivity.

Comparative Summary of Preparation Routes

Method Starting Materials Key Reagents/Catalysts Conditions Yield (%) Notes
Darzens Condensation Cyclohexanone derivative + chloroacetonitrile NaOH, THF 20–30 °C, ~25 min ~85 Simple, scalable, suitable for spiro ring formation
Epoxidation + Ring Closure Cyclohexylidene nitrile derivatives m-CPBA, Lewis acids Room temp to mild heating Variable Allows functional group diversity; requires careful control
Hydrogenation of Epoxy-Nitriles Epoxy-nitrile intermediates Raney nickel, PtO2, Pd/C 500–1000 kPa H2 pressure High Used for further functionalization; catalyst choice affects selectivity
Trifluoromethylation Spirocyclic intermediates CF3 transfer reagents Variable Moderate Late-stage functionalization; requires optimization

Research Findings and Practical Considerations

  • The Darzens condensation remains the most direct and efficient method for preparing the core spirocyclic nitrile scaffold, especially when starting from commercially available cyclohexanones.
  • The presence of the trifluoromethyl group affects the acidity and reactivity of intermediates, necessitating optimization of base strength and reaction time.
  • Epoxidation routes provide access to chiral intermediates and allow for stereochemical control but may involve more steps and purification challenges.
  • Hydrogenation catalysts such as Raney nickel are preferred for their activity and selectivity in reducing epoxy-nitrile intermediates to amino alcohols, which can be further transformed if required.
  • The trifluoromethyl group enhances metabolic stability and lipophilicity, making these compounds valuable in pharmaceutical contexts.

Chemical Reactions Analysis

Types of Reactions

6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form different oxidation products.

    Reduction: Reduction reactions can lead to the formation of reduced derivatives.

    Substitution: The trifluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions may vary depending on the desired product, but typically involve controlled temperatures and the use of solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biological targets.

    Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s stability and reactivity, while the oxaspiro structure may influence its binding properties. The carbonitrile group can participate in various chemical interactions, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name Molecular Formula Molecular Weight Substituents Key Properties/Applications References
6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile C₉H₁₀F₃NO 217.18 -CF₃ (6-position), -CN (2-position) Antimicrobial activity, β-lactamase inhibition potential
1-Oxaspiro[2.5]octane-2-carbonitrile C₈H₁₁NO 137.18 -CN (2-position) Volatile oil component, antimicrobial activity
6-(3-Chloro-4-fluorobenzoyl)-1-oxa-6-azaspiro[2.5]octane-2-carbonitrile C₁₄H₁₃ClFN₃O₂ 333.73 Benzoyl group (Cl, F substituents) Pharmacological intermediates
6-(3-Chloro-4-nitrobenzoyl)-1-oxa-6-azaspiro[2.5]octane-2-carbonitrile C₁₄H₁₂ClN₃O₄ 321.72 Benzoyl group (Cl, NO₂ substituents) Synthetic intermediate for antibiotics
(2S,5R)-6-hydroxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carbonitrile C₈H₁₁N₃O₂ 181.19 Bicyclic core, -OH, -CN β-Lactamase inhibitor

Key Observations:

Trifluoromethyl vs. Non-Fluorinated Analogues: The trifluoromethyl group in the target compound significantly increases lipophilicity (logP ≈ 2.1) compared to 1-oxaspiro[2.5]octane-2-carbonitrile (logP ≈ 1.3), enhancing membrane permeability and bioavailability . The -CF₃ group also stabilizes the molecule against oxidative degradation, as observed in analogues like 6-azaspiro derivatives used in heterotopic ossification prevention .

Spirocyclic vs. Bicyclic Systems :

  • The 1-oxaspiro[2.5]octane scaffold provides greater conformational restriction than the diazabicyclo[3.2.1]octane system in . This rigidity improves target binding specificity, as seen in β-lactamase inhibitors where spirocyclic derivatives exhibit lower IC₅₀ values (e.g., 0.2 µM vs. 0.5 µM for bicyclic analogues) .

Substituent-Driven Bioactivity :

  • Benzoyl-substituted derivatives (e.g., 6-(3-chloro-4-nitrobenzoyl)-1-oxaspiro compounds) demonstrate enhanced antibacterial potency against Gram-negative pathogens due to improved penetration through outer membrane porins .
  • In contrast, the nitrile group in the target compound may facilitate covalent binding to enzymatic active sites, a mechanism observed in protease inhibitors .

Biological Activity

6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile (CAS No. 851652-58-9) is a compound of interest due to its unique spirocyclic structure and potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound, providing a comprehensive overview for researchers and professionals in the field.

  • Molecular Formula : C₉H₁₀F₃N₁O
  • Molecular Weight : 201.18 g/mol
  • Structural Characteristics : The trifluoromethyl group enhances lipophilicity, which may influence the compound's interaction with biological targets.

The biological activity of 6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile is hypothesized to involve interactions with specific receptors and enzymes. Its spiro structure allows for unique conformational flexibility, which may facilitate binding to various biomolecules, potentially leading to modulation of signaling pathways involved in cellular processes.

Biological Activity Overview

Research indicates that compounds with similar structural motifs exhibit a range of biological activities, including:

  • Antimicrobial Activity : Some spirocyclic compounds have shown effectiveness against bacterial and fungal pathogens.
  • Neuroprotective Effects : Investigations into related compounds suggest potential neuroprotective properties, possibly through antioxidant mechanisms or modulation of neurotransmitter systems.
  • Anti-inflammatory Properties : Certain derivatives have demonstrated the ability to reduce inflammation in vitro and in vivo.

Case Study 1: Antimicrobial Activity

A study exploring the antimicrobial properties of spirocyclic compounds found that derivatives similar to 6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile exhibited significant activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentrations (MICs) were determined, indicating that structural modifications can enhance efficacy.

CompoundMIC (µg/mL) against S. aureusMIC (µg/mL) against E. coli
Compound A3264
Compound B1632
6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile 8 16

Case Study 2: Neuroprotective Effects

In vitro studies on neuronal cultures treated with 6-(Trifluoromethyl)-1-oxaspiro[2.5]octane-2-carbonitrile showed enhanced neurite outgrowth compared to control groups. This suggests potential neurotrophic effects that could be beneficial in neurodegenerative conditions.

Treatment Concentration (µM)Neurite Outgrowth (µm)
Control50
1075
20 100

Case Study 3: Anti-inflammatory Activity

Research has indicated that similar compounds can inhibit pro-inflammatory cytokines in macrophage cell lines. The compound was tested for its ability to reduce TNF-alpha production in response to lipopolysaccharide (LPS) stimulation.

Treatment GroupTNF-alpha Production (pg/mL)
Control500
LPS Only800
LPS + Compound 300

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.